BENGHE Foundational & Exploratory

Check Availability & Pricing

Sodium 2-propanethiolate: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium 2-propanethiolate

Cat. No.: B1587550

CAS Number: 20607-43-6
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Sodium 2-propanethiolate, a
versatile organosulfur compound with significant applications in organic synthesis and
materials science. This document is intended to serve as a valuable resource for researchers,
scientists, and professionals in drug development by consolidating key data, experimental
methodologies, and illustrating its reactive properties.

Chemical Properties and Data

Sodium 2-propanethiolate, with the chemical formula CsHzNaS, is the sodium salt of 2-
propanethiol.[1][2] It is a fine white crystalline powder that is reactive with water.[3] This
compound is primarily utilized as a potent nucleophile in various chemical transformations,
most notably in the synthesis of thioethers and as a ligand in the formation of coordination
polymers.

Table 1: Physical and Chemical Properties of Sodium 2-propanethiolate
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Property Value Source
Molecular Formula CsHsNaS [1112]
Molecular Weight 98.14 g/mol [1][2]
Appearance Fine white crystalline powder [3]
CAS Number 20607-43-6 [1][2]
2-Propanethiol sodium salt,
Synonyms S )
Sodium isopropyl thiolate
NQHKCHWQDDWQJR-
InChl Key Q Q Q
UHFFFAOYSA-M
SMILES CC(C)[S-].[Na+] [2]
Assay 290.0%

Safety and Handling

Sodium 2-propanethiolate is classified as a hazardous substance and requires careful

handling to ensure laboratory safety.[3]

Table 2: GHS Hazard and Precautionary Statements

© 2025 BenchChem. All rights reserved. 2/10

Tech Support


https://community.wvu.edu/~josbour1/Labs/F2016/Exp%2012%20-%20Williamson%20Ether%20Synth.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-2-propanethiolate
https://community.wvu.edu/~josbour1/Labs/F2016/Exp%2012%20-%20Williamson%20Ether%20Synth.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-2-propanethiolate
https://www.cs.gordon.edu/courses/organic/williamson.html
https://community.wvu.edu/~josbour1/Labs/F2016/Exp%2012%20-%20Williamson%20Ether%20Synth.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-2-propanethiolate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-2-propanethiolate
https://www.benchchem.com/product/b1587550?utm_src=pdf-body
https://www.cs.gordon.edu/courses/organic/williamson.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Category Code Description Source
Causes severe skin
Hazard Statement H314 burns and eye [2]
damage.
_ Do not breathe
Precautionary )
P260 dust/fume/gas/mistiva  [2]
Statement
pors/spray.
Wear protective
] gloves/protective
Precautionary ]
P280 clothing/eye [2]
Statement ]
protection/face
protection.
IF IN EYES: Rinse
cautiously with water
] for several minutes.
Precautionary
P305 + P351 + P338 Remove contact
Statement ]
lenses, if present and
easy to do. Continue
rinsing.
IF ON SKIN (or hair):
] Take off immediately
Precautionary )
P303 + P361 + P353 all contaminated
Statement

clothing. Rinse skin

with water/shower.

It is crucial to handle this compound in a well-ventilated area, avoiding dust formation and

contact with skin and eyes.[3] The material is known to react with water and should be kept

away from incompatible materials such as strong acids, alcohols, and oxidizing agents.[3]

Experimental Protocols

Sodium 2-propanethiolate is a key reagent in several synthetic procedures. Below are

detailed experimental protocols for two of its primary applications.
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Synthesis of Isopropyl Phenyl Thioether via
Nucleophilic Substitution

This protocol describes a representative procedure for the synthesis of a thioether using
Sodium 2-propanethiolate and an aryl halide, analogous to the Williamson ether synthesis.[4]

[5]16]

Materials:

Sodium 2-propanethiolate (1.0 eq)

e Bromobenzene (1.0 eq)

e Anhydrous N,N-Dimethylformamide (DMF)

» Diethyl ether

o Saturated agueous sodium bicarbonate solution

e Anhydrous magnesium sulfate

e Round-bottom flask

e Magnetic stirrer and stir bar

e Reflux condenser

o Separatory funnel

« Rotary evaporator

Procedure:

¢ In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve
Sodium 2-propanethiolate in anhydrous DMF.

» To the stirred solution, add bromobenzene dropwise at room temperature.
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Heat the reaction mixture to 80-100 °C and maintain it at this temperature for 4-6 hours,
monitoring the reaction progress by thin-layer chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Pour the reaction mixture into a separatory funnel containing water and extract with diethyl
ether (3 x 50 mL).

Combine the organic layers and wash with a saturated aqueous sodium bicarbonate solution
(2 x50 mL) and then with brine (1 x 50 mL).

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator.

The crude product can be purified by column chromatography on silica gel to yield pure
isopropyl phenyl thioether.

General Protocol for the Synthesis of a Coordination
Polymer

This protocol provides a general methodology for the synthesis of a coordination polymer using

Sodium 2-propanethiolate as a source of the thiolate ligand.[7][8][9]

Materials:

Sodium 2-propanethiolate (2.0 eq)

A metal salt (e.g., Silver Nitrate, AGNOs) (1.0 eq)

A suitable solvent system (e.g., ethanol/water mixture)

Reaction vessel (e.g., beaker or flask)

Stirring apparatus

Procedure:

Prepare a solution of the metal salt in the chosen solvent.
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In a separate vessel, dissolve Sodium 2-propanethiolate in the same solvent.

Slowly add the Sodium 2-propanethiolate solution to the metal salt solution while stirring
vigorously.

The formation of a precipitate indicates the formation of the coordination polymer.

Continue stirring the mixture at room temperature for a specified period (e.g., 2-24 hours) to
allow for complete reaction and self-assembly.

Collect the solid product by filtration.

Wash the collected solid with the solvent to remove any unreacted starting materials and
byproducts.

Dry the resulting coordination polymer under vacuum.

Characterize the product using techniques such as X-ray diffraction (XRD), infrared (IR)
spectroscopy, and elemental analysis.

Visualizations of Chemical Pathways and Workflows
S N 2 Reaction Pathway for Thioether Synthesis

The primary application of Sodium 2-propanethiolate in organic synthesis is as a nucleophile
in S N 2 reactions to form thioethers. The following diagram illustrates the concerted
mechanism of this reaction.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1587550?utm_src=pdf-body
https://www.benchchem.com/product/b1587550?utm_src=pdf-body
https://www.benchchem.com/product/b1587550?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Products
Reactants TrEmeiien SEie Thioether
ww ((CH3)2CH-S-R)
Sodium 2-propanethiolate Nucleophilic Attack | =~~~ : e
(CHs)2CHS Na* J /‘;} [SR--X] _| Leaving Group Departure
/ (" Sodium Halide
(Na*Xx~)

Alkyl Halide -
(R-X)

Click to download full resolution via product page

Caption: S N 2 reaction mechanism for thioether synthesis.

Experimental Workflow for Thioether Synthesis and
Purification

The following diagram outlines the typical laboratory workflow for the synthesis and subsequent
purification of a thioether using Sodium 2-propanethiolate.
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Caption: Workflow for thioether synthesis and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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